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For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N'-dicyclohexyl-2,6-naphthalenedicarboxamide is an aromatic dicarboxamide compound

characterized by a central naphthalene core with dicyclohexylamide groups attached at the 2

and 6 positions.[1] While the naphthalene scaffold is a versatile platform in medicinal chemistry,

this particular derivative has carved a niche for itself primarily in the field of polymer science.[2]

It is widely recognized as a highly efficient β-nucleating agent for isotactic polypropylene (iPP),

where it is often referred to by designations such as NU-100.[1] In this role, it significantly

influences the crystalline structure of the polymer, thereby enhancing its mechanical and

thermal properties.[1]

This technical guide provides a comprehensive overview of the discovery, synthesis, and

known applications of N,N'-dicyclohexyl-2,6-naphthalenedicarboxamide. It is intended for a

scientific audience and will detail the compound's chemical and physical properties, provide a

detailed experimental protocol for its synthesis, and summarize its primary application. Notably,

a thorough review of the scientific literature reveals a significant lack of data regarding the

biological activity, mechanism of action in a biological context, or any history of this compound

in drug discovery and development. Therefore, this guide will focus on its well-documented role

in materials science.
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Physicochemical Properties
A summary of the key physicochemical properties of N,N'-dicyclohexyl-2,6-
naphthalenedicarboxamide is presented in the table below. These properties have been

compiled from various chemical databases and supplier information.

Property Value Source

Molecular Formula C24H30N2O2 [1][3][4]

Molecular Weight 378.51 g/mol [1][3][4]

CAS Number 153250-52-3 [1][3]

Appearance
Not specified in literature

(typically a solid)

Melting Point >380°C [1]

Boiling Point (Predicted) 675.3 ± 28.0 °C [3]

Density (Predicted) 1.16 ± 0.1 g/cm³ [3]

pKa (Predicted) 14.10 ± 0.20 [3]

LogP (Predicted) 5.74660 [3]

Water Solubility (Estimated) 0.02417 mg/L @ 25 °C [5]

Synthesis and Characterization
Synthetic Route
The most direct and commonly cited method for the synthesis of N,N'-dicyclohexyl-2,6-
naphthalenedicarboxamide is the amidation of 2,6-naphthalenedicarbonyl dichloride with

cyclohexylamine. This two-step process begins with the conversion of 2,6-

naphthalenedicarboxylic acid to its more reactive diacyl chloride, followed by the reaction with

two equivalents of cyclohexylamine in the presence of a base to neutralize the HCl byproduct.
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Step 1: Acyl Chloride Formation

Step 2: Amidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

